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Compound of Interest

Compound Name: 3-Iodo-5-methoxypyridine

Cat. No.: B1358553 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available information on the

solubility and stability of 3-Iodo-5-methoxypyridine. Due to the limited publicly available

quantitative data for this specific compound, this guide also incorporates information from

structurally similar molecules and outlines standard experimental protocols for the

determination of these key physicochemical properties.

Core Properties of 3-Iodo-5-methoxypyridine
Property Value Source

CAS Number 873302-36-4 [1]

Molecular Formula C6H6INO [1]

Appearance
White to yellow crystalline

powder
[2]

Purity Typically ≥95% [1]

Solubility Profile
Quantitative solubility data for 3-Iodo-5-methoxypyridine is not readily available in the public

domain. However, based on the solubility of structurally related compounds, a general

qualitative solubility profile can be inferred. For instance, 5-bromo-2-iodo-3-methoxypyridine is
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reported to be slightly soluble in chloroform and methanol, with sparing solubility in water.

Another analog, 2,5-diiodo-3-methoxypyridine, exhibits low solubility in water but is soluble in

common organic solvents such as dichloromethane and chloroform[3]. The parent compound,

3-methoxypyridine, is highly soluble in water and various organic solvents.

Table 1: Inferred Qualitative Solubility of 3-Iodo-5-methoxypyridine

Solvent Inferred Solubility

Water Low to sparing

Methanol Slightly Soluble

Chloroform Slightly Soluble

Dichloromethane Soluble

Stability Characteristics
Proper handling and storage are crucial for maintaining the integrity of 3-Iodo-5-
methoxypyridine. Several suppliers recommend specific storage conditions to ensure its

stability. The compound is noted to be sensitive to light.

Table 2: Recommended Storage Conditions and Stability of 3-Iodo-5-methoxypyridine

Condition Recommendation Inferred Stability

Long-Term Storage Store at -20°C to -80°C.[1] Stable for up to 6 months.[1]

Short-Term Storage Store at 4°C.[1] Stable for up to one week.[1]

Freeze-Thaw Cycles Avoid repeated cycles.[1] Prone to degradation.

Light Exposure Protect from light.[4] Potentially photolabile.

Atmosphere
Store under an inert

atmosphere.

May be sensitive to

air/moisture.

Experimental Protocols
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Detailed experimental protocols for determining the solubility and stability of 3-Iodo-5-
methoxypyridine are not published. However, standardized methodologies, such as those

outlined by the International Council for Harmonisation (ICH), are widely used in the

pharmaceutical industry.

Solubility Determination: Shake-Flask Method
A common method for determining thermodynamic solubility is the shake-flask method.

Preparation of Saturated Solution: An excess amount of 3-Iodo-5-methoxypyridine is

added to a known volume of the desired solvent (e.g., water, buffers of different pH, organic

solvents) in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for a prolonged period

(typically 24-72 hours) to ensure equilibrium is reached.

Phase Separation: The suspension is allowed to stand, or is centrifuged/filtered, to separate

the undissolved solid from the saturated solution.

Quantification: The concentration of 3-Iodo-5-methoxypyridine in the clear supernatant is

determined using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.

Stability Evaluation: Forced Degradation Studies
Forced degradation studies are performed to identify potential degradation products and

pathways, and to establish the intrinsic stability of the molecule. These studies are crucial for

developing stability-indicating analytical methods.[5][6]

1. Hydrolytic Stability:

Solutions of the compound are prepared in acidic (e.g., 0.1 N HCl), basic (e.g., 0.1 N NaOH),

and neutral (water) conditions.

Samples are stored at elevated temperatures (e.g., 60°C) for a defined period.

Aliquots are withdrawn at specified time points, neutralized if necessary, and analyzed by a

stability-indicating HPLC method to quantify the remaining parent compound and detect any
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degradation products.

2. Oxidative Stability:

The compound is exposed to an oxidizing agent, typically a solution of hydrogen peroxide

(e.g., 3-30% H₂O₂) at room temperature.

Samples are analyzed at various time points to assess the extent of degradation.

3. Thermal Stability (Solid State):

A solid sample of the compound is exposed to high temperatures (e.g., 60°C, 80°C) for an

extended period.

The sample is then dissolved in a suitable solvent and analyzed for degradation.

4. Photostability:

As per ICH Q1B guidelines, the compound (both in solid state and in solution) is exposed to

a controlled light source that provides both UV and visible light of a specified intensity and

duration (e.g., overall illumination of not less than 1.2 million lux hours and an integrated

near-ultraviolet energy of not less than 200 watt-hours/square meter).[7][8][9]

A dark control sample is stored under the same conditions but protected from light.

Both samples are then analyzed to determine the extent of photodegradation.

Visualizing Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the logical workflows for

assessing the solubility and stability of a chemical compound like 3-Iodo-5-methoxypyridine.
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Sample Preparation

Analysis

Start: Excess Compound + Solvent

Equilibration (Shake-Flask)

Phase Separation (Centrifugation/Filtration)

Quantification of Supernatant (e.g., HPLC)

Data Analysis & Solubility Calculation

End

End: Report Solubility (g/L or mol/L)

Click to download full resolution via product page

Caption: Workflow for Solubility Determination.
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Forced Degradation Conditions

Analysis & Characterization

Start: 3-Iodo-5-methoxypyridine Sample

Hydrolysis (Acid, Base, Neutral) Oxidation (H2O2) Thermal (Solid State) Photostability (UV/Vis Light)

Stability-Indicating HPLC Analysis

Degradant Identification (e.g., LC-MS)

End

End: Report Stability Profile & Degradation Pathway

Click to download full resolution via product page

Caption: Workflow for Forced Degradation Studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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